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Compound of Interest

Compound Name: 5-benzylthiazolidine-2,4-dione

Cat. No.: B3032654

An In-Depth Technical Guide to 5-Benzylthiazolidine-2,4-dione: Structure, Properties, and
Applications

This technical guide provides a comprehensive overview of 5-benzylthiazolidine-2,4-dione, a
heterocyclic compound of significant interest in medicinal chemistry and drug development. We
will delve into its chemical structure, systematic nomenclature, synthesis, and key applications,
offering insights grounded in established scientific principles and methodologies.

Chemical Structure and IJUPAC Nomenclature

The foundational step in understanding any chemical entity is the precise definition of its
structure and name. 5-Benzylthiazolidine-2,4-dione is a derivative of thiazolidinedione,
featuring a benzyl group substituted at the 5-position of the heterocyclic ring.

IUPAC Name

The systematic name for this compound, following the guidelines set by the International Union
of Pure and Applied Chemistry (IUPAC), is 5-benzyl-1,3-thiazolidine-2,4-dione.

Chemical Structure

The core of the molecule is a five-membered thiazolidine ring, which contains a sulfur atom at
position 1 and a nitrogen atom at position 3. The ring also features two carbonyl groups at
positions 2 and 4, classifying it as a dione. A benzyl group (a phenyl group attached to a
methylene bridge) is substituted at the 5th position of this ring.
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Below is a 2D representation of the chemical structure of 5-benzylthiazolidine-2,4-dione.

Caption: 2D structure of 5-benzyl-1,3-thiazolidine-2,4-dione.

Synthesis and Characterization

The synthesis of 5-benzylthiazolidine-2,4-dione is typically achieved through a Knoevenagel
condensation reaction. This classic organic reaction provides a reliable and efficient route to
this class of compounds.

General Synthesis Protocol

A common synthetic approach involves the reaction of benzaldehyde with thiazolidine-2,4-
dione in the presence of a basic catalyst. The resulting benzylidene intermediate is then
reduced to yield the final product.

Experimental Workflow: Synthesis of 5-benzylthiazolidine-2,4-dione

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 5-benzylthiazolidine-2,4-dione.

Spectroscopic Data for Structural Elucidation

The identity and purity of synthesized 5-benzylthiazolidine-2,4-dione are confirmed using
various spectroscopic technigues. Below is a summary of expected data:
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Technique Expected Observations

Signals corresponding to the aromatic protons

of the benzyl group, the methylene protons of
14 NMR yl group y p b

the benzyl group, the proton at the 5-position of

the thiazolidine ring, and the N-H proton.

Resonances for the carbonyl carbons, the
13C NMR aromatic carbons, the methylene carbon, and

the carbons of the thiazolidine ring.

Characteristic absorption bands for the N-H
IR Spectroscopy stretching, C=0 stretching of the dione, and C-S

stretching.

A molecular ion peak corresponding to the
Mass Spectrometry molecular weight of the compound
(C10H9NO2S).

Applications in Drug Discovery and Development

Thiazolidinedione derivatives are a well-established class of compounds with diverse biological
activities. 5-benzylthiazolidine-2,4-dione and its analogs have been explored for various
therapeutic applications.

Aldose Reductase Inhibition

One of the prominent activities of 5-benzylthiazolidine-2,4-dione is the inhibition of aldose
reductase. This enzyme is implicated in the pathogenesis of diabetic complications, such as
neuropathy, nephropathy, and retinopathy. By inhibiting aldose reductase, 5-
benzylthiazolidine-2,4-dione has the potential to mitigate these long-term complications of
diabetes.

Antidiabetic Properties

The broader class of thiazolidinediones, also known as glitazones, are known for their insulin-
sensitizing effects and have been used in the treatment of type 2 diabetes. While 5-
benzylthiazolidine-2,4-dione itself is not a marketed drug, it serves as a valuable scaffold for
the development of new antidiabetic agents.
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Other Potential Applications

Research has also explored the potential of 5-benzylthiazolidine-2,4-dione derivatives as
antimicrobial and anticancer agents. The versatility of the thiazolidinedione ring allows for a
wide range of chemical modifications to optimize its biological activity for different therapeutic
targets.

Conclusion

5-Benzylthiazolidine-2,4-dione is a chemically significant molecule with a well-defined
structure and a versatile synthetic route. Its proven biological activities, particularly as an
aldose reductase inhibitor, make it a valuable lead compound in the ongoing search for novel
therapeutics. Further research into the structure-activity relationships of its derivatives holds
promise for the development of new and improved drugs for a variety of diseases.

 To cite this document: BenchChem. [5-benzylthiazolidine-2,4-dione chemical structure and
IUPAC name]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3032654#5-benzylthiazolidine-2-4-dione-chemical-
structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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